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Compound of Interest

Compound Name: Mercury;dihydrate

Cat. No.: B15399114 Get Quote

The selection of an appropriate analytical technique for mercury analysis depends on various

factors, including the sample matrix, required detection limits, sample throughput, and available

resources. The following table summarizes the key performance characteristics of the most

widely used methods.
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Parameter

Cold Vapor

Atomic

Absorption (CV-

AAS)

Cold Vapor

Atomic

Fluorescence

(CV-AFS)

Inductively

Coupled

Plasma Mass

Spectrometry

(ICP-MS)

Direct Mercury

Analysis (DMA)

Detection Limit

Single-digit

parts-per-trillion

(ppt) or ng/L

range[1][2]

Sub-ppt (ng/L)

range; as low as

0.02 ppt with

preconcentration[

1][2][3]

0.001 ppb (1

ng/L)[4]; Method

LoQ of 1.9 µg/kg

in sediment[5][6]

[7]

~0.005 ng

absolute[2][3];

Method LoQ of

0.35 µg/kg in

sediment[5][6][7]

Quantification

Limit

~4.03 µg/L in

blood[8]

Not explicitly

found

65.6 ng/L in

urine[9]

0.17 to 20 µg/kg

in sediment[5][6]

Dynamic Range
2-3 orders of

magnitude[1][2]

Up to 5 orders of

magnitude[1][2]

Wide dynamic

range

At least 4 orders

of magnitude[10]

Precision

(%RSD)

Intra-day: 5.51%;

Inter-day: 4.89-

5.44%[8]

Typically low

%RSD

Intra-day: ≤0.9%;

Inter-day: ≤3.0%

[9]

<5%[11]

Accuracy

(Recovery)

89.27% for

CRM[8]

Not explicitly

found
95.0–104.0%[9]

102% to 104%

for CRMs[11]

Analysis Time

per Sample

Minutes,

following sample

digestion

Minutes,

following sample

digestion

Minutes,

following sample

digestion

< 5-6 minutes,

no digestion

needed[10][12]

Sample

Preparation

Required (acid

digestion)[12][13]

Required (acid

digestion)[2]

Required for

solids (acid

digestion)[14]

Not required for

most samples[2]

[12][15]

Experimental Protocols
Detailed methodologies are essential for reproducible and comparable results. Below are

summaries of standard protocols for the primary mercury analysis techniques.
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Cold Vapor Atomic Absorption Spectroscopy (CV-AAS) -
Based on EPA Method 245.1
This technique is a widely used regulatory method for water samples.[3][16]

a. Sample Preparation (Digestion):

Transfer a 100 mL aliquot of a water sample to a BOD bottle.[17][18]

Add sulfuric and nitric acids, followed by potassium permanganate solution, to oxidize all

forms of mercury to Hg(II). The purple color of the permanganate should persist for at least

15 minutes.[13]

Add potassium persulfate and heat the sample in a water bath at 95°C for 2 hours.[13][17]

[18]

Cool the sample to room temperature.

Add hydroxylamine hydrochloride or sulfate to neutralize the excess potassium

permanganate.[18]

b. Analysis:

The digested sample is placed in a reaction vessel.

A reducing agent, typically stannous chloride (SnCl₂), is added to reduce Hg(II) to elemental

mercury (Hg⁰).[13][18]

A stream of inert gas (like argon) is bubbled through the solution, purging the volatile Hg⁰

vapor from the liquid.[3]

The mercury vapor is carried into a long-path absorption cell of an atomic absorption

spectrometer.

The absorbance of light at 253.7 nm by the mercury atoms is measured, which is

proportional to the mercury concentration.
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Inductively Coupled Plasma - Mass Spectrometry (ICP-
MS)
ICP-MS is a highly sensitive multi-element technique that can readily determine mercury at

ultra-trace levels.[4]

a. Sample Preparation:

Aqueous Samples: Acidify with nitric acid. To improve stability and prevent memory effects,

small amounts of gold or hydrochloric acid are often added.[16]

Solid Samples: Require digestion, typically using a closed-vessel microwave digestion

system with a mixture of strong acids (e.g., nitric and hydrochloric acid). This process can be

a source of mercury loss if not performed carefully.[14]

b. Analysis:

The prepared sample solution is introduced into the ICP-MS system via a nebulizer, forming

a fine aerosol.

The aerosol is transported into the high-temperature argon plasma (~6000-10,000 K), where

it is desolvated, atomized, and ionized.

The resulting ions are extracted into the mass spectrometer.

The mass spectrometer separates the ions based on their mass-to-charge ratio. The isotope

of mercury to be measured (e.g., ²⁰²Hg) is selected.[16]

A detector counts the ions, and the signal is proportional to the concentration of mercury in

the original sample.

Direct Mercury Analysis (DMA) - Based on EPA Method
7473
DMA is a technique that eliminates the need for sample digestion, significantly reducing

preparation time and potential for contamination.[10][12][15]
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a. Sample Preparation:

No chemical preparation is required. Solid or liquid samples are weighed directly into sample

boats.[12][15]

b. Analysis:

The sample boat is introduced into a decomposition furnace.

The sample is first dried and then thermally decomposed in a stream of oxygen at a

controlled high temperature. This process liberates all mercury from the sample matrix as

Hg⁰ vapor.[10]

The gas stream carries the decomposition products through a catalyst furnace, which

removes interfering compounds like halogens and nitrogen/sulfur oxides.[10]

The gas then passes through a gold amalgamator that selectively traps the mercury vapor.

[10]

After the system is flushed of remaining gases, the amalgamator is rapidly heated, releasing

the purified mercury vapor.[10]

The mercury vapor is carried into an atomic absorption spectrophotometer, and the

absorbance is measured at 253.7 nm.[10] The use of two measurement cells with different

path lengths provides a wide dynamic range.[10]

Visualizing Mercury Analysis Workflows
The following diagrams illustrate the general experimental workflow for mercury analysis and

compare the logical processes of the different techniques.
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General Experimental Workflow for Mercury Analysis

Sample Preparation

Instrumental Analysis

Data Handling

1. Sample Collection
(e.g., Water, Soil, Tissue)

2. Preservation & Storage
(e.g., Acidification, Refrigeration)

3. Sample Digestion
(For CV-AAS/AFS, ICP-MS)

4. Instrument Calibration

5. Sample Measurement

6. Quality Control Checks
(Blanks, Spikes, CRMs)

7. Data Processing

8. Final Report

Click to download full resolution via product page

Caption: General workflow for mercury analysis.
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Comparative Logic of Mercury Analysis Techniques

CV-AAS / CV-AFS ICP-MS Direct Mercury Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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